Cas no 2197893-45-9 (2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2197893-45-9
• MF: C₁₃H₁₄BrN₅O
• MW: 336.187160968781
• CID: 6097695
• PubChem ID: 126926983
• Update Time: 2025-07-02

2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one
• 2-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-6-methyl-2,3-dihydropyridazin-3-one
• 2-[[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl]-6-methylpyridazin-3-one
• AKOS032914835
• F6604-7053
• 2197893-45-9

• Inchi： 1S/C13H14BrN5O/c1-9-2-3-12(20)19(17-9)8-10-6-18(7-10)13-15-4-11(14)5-16-13/h2-5,10H,6-8H2,1H3
• InChI Key： YXNRHZUFUJARKM-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CC(CN2C(C=CC(C)=N2)=O)C1

Computed Properties

• Exact Mass: 335.03817g/mol
• Monoisotopic Mass: 335.03817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.7Ų

Additional information on 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2197893-45-9)

The compound 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2197893-45-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a 5-bromopyrimidine core and an azetidine ring, this compound exhibits potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its utility in addressing unmet medical needs, such as oncology and inflammatory diseases.

In recent years, the demand for novel heterocyclic compounds like 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one has surged, driven by advancements in structure-activity relationship (SAR) studies and computational chemistry. The incorporation of a bromine atom at the 5-position of the pyrimidine ring enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This property aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized for high-affinity binding to biological targets.

From a synthetic chemistry perspective, the azetidin-3-ylmethyl moiety in this compound offers steric and electronic advantages, enabling selective functionalization. This feature is particularly relevant in the context of proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality that leverages bifunctional molecules to degrade disease-causing proteins. The compound’s dihydropyridazin-3-one scaffold further contributes to its versatility, as similar structures are known to exhibit anti-inflammatory and antimicrobial activities.

The rise of artificial intelligence (AI) in drug discovery has also spotlighted compounds like CAS No. 2197893-45-9. Machine learning models trained on large datasets of bioactive molecules can predict the pharmacokinetic and toxicological profiles of such compounds, accelerating the identification of lead candidates. This synergy between computational prediction and experimental validation is reshaping the landscape of medicinal chemistry, with 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one serving as a promising case study.

Environmental and regulatory considerations are equally critical when evaluating this compound. Its brominated pyrimidine component necessitates careful assessment of biodegradability and ecotoxicity, especially in light of increasing scrutiny on sustainable chemistry practices. Researchers are exploring greener synthetic routes, such as catalytic bromination and solvent-free reactions, to minimize waste and energy consumption. These efforts align with the principles of green chemistry, a topic of high relevance in both academic and industrial settings.

In summary, 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one represents a compelling example of modern chemical innovation. Its multifaceted applications—from drug discovery to materials science—underscore the importance of interdisciplinary collaboration in advancing scientific knowledge. As the field continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.